Cas no 75504-05-1 (L-alanine, decyl ester, hydrochloride (1:1))

• Product Name: L-alanine, decyl ester, hydrochloride (1:1)
• CAS No: 75504-05-1
• MF: C₁₃H₂₈ClNO₂
• MW: 265.8199
• CID: 1777373
• Update Time: 2025-06-27

L-alanine, decyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• L-alanine, decyl ester, hydrochloride (1:1)
• Decyl L-alaninate hydrochloride (1:1)
• LogP

Additional information on L-alanine, decyl ester, hydrochloride (1:1)

L-alanine, decyl ester, hydrochloride (1:1) and its Significance in Modern Chemical Biology

The compound with the CAS number 75504-05-1, known as L-alanine, decyl ester, hydrochloride (1:1), represents a fascinating intersection of organic chemistry and biochemistry. This compound, characterized by its unique structural properties, has garnered attention in recent years due to its potential applications in pharmaceutical research and biochemical synthesis. The combination of L-alanine, a fundamental amino acid, with a decyl ester group and a hydrochloride salt form introduces specific functionalities that make it a valuable tool in the arsenal of synthetic chemists and biologists.

In the realm of chemical biology, the study of small molecules and their interactions with biological systems is paramount. L-alanine, decyl ester, hydrochloride (1:1) is particularly intriguing because it serves as a precursor in the synthesis of more complex molecules. Its structure allows for modifications that can mimic natural amino acid sequences, making it useful in the development of peptide mimetics and protease inhibitors. These applications are particularly relevant in the context of drug discovery, where the ability to design molecules that interact specifically with biological targets is crucial.

Recent research has highlighted the role of esters in modulating enzyme activity. The decyl ester group in L-alanine, decyl ester, hydrochloride (1:1) provides a hydrophobic anchor that can influence the compound's solubility and interactions with biological membranes. This property has been exploited in the design of prodrugs, where the ester linkage can be cleaved by enzymatic action to release an active pharmaceutical ingredient. Such strategies are particularly valuable in enhancing drug delivery systems, ensuring that therapeutic agents are released at the appropriate site and time within the body.

The hydrochloride salt form of this compound further enhances its utility by improving its stability and solubility in aqueous solutions. This is particularly important for pharmaceutical applications, where bioavailability and shelf life are critical factors. The salt form also facilitates easier handling and formulation into various dosage forms, making it a versatile intermediate in medicinal chemistry.

One of the most exciting areas of research involving L-alanine derivatives is their application in peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The use of L-alanine, decyl ester, hydrochloride (1:1) as a building block allows for the creation of molecules that can bind to target proteins with high affinity while avoiding degradation by proteases. This has significant implications for the development of new drugs targeting diseases such as cancer, inflammation, and infectious diseases.

The synthesis of L-alanine derivatives also plays a crucial role in understanding enzyme mechanisms. By studying how these compounds interact with enzymes, researchers can gain insights into catalytic processes and develop more effective inhibitors. For instance, modifications to the decyl ester group can alter the binding affinity and specificity of a compound towards a particular enzyme. This level of control is essential for designing drugs that can selectively target pathological enzymes without affecting normal cellular processes.

In addition to its applications in drug discovery, L-alanine, decyl ester, hydrochloride (1:1) has potential uses in materials science. The unique structural features of this compound make it suitable for developing novel polymers and coatings with specific properties. For example, its ability to form stable esters can be exploited to create biodegradable polymers that are useful in medical implants and tissue engineering.

The growing interest in green chemistry has also led to investigations into more sustainable methods for synthesizing L-alanine derivatives. Researchers are exploring enzymatic routes that minimize waste and energy consumption while maintaining high yields. These efforts align with broader trends in chemical manufacturing aimed at reducing environmental impact without compromising on efficiency or product quality.

Future directions in research on L-alanine, decyl ester, hydrochloride (1:1) may include exploring its role in modulating cellular signaling pathways. By understanding how this compound interacts with intracellular receptors and enzymes, scientists could uncover new therapeutic strategies for treating neurological disorders or metabolic diseases. Additionally, advances in computational chemistry may enable more precise predictions of how different derivatives will behave biologically before experimental testing is conducted.

In conclusion,L-alanine, decyl ester, hydrochloride (1:1) is a multifaceted compound with significant potential across multiple disciplines including pharmaceuticals, chemical biology,and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop new drugs, understand enzyme mechanisms,and create innovative materials. As our understanding of molecular interactions continues to grow,L-alanine, decyl ester, hydrochloride (1:1) will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.